Cas no 14395-55-2 (2-Bromo-4-tert-butylbenzenethiol)

• Product Name: 2-Bromo-4-tert-butylbenzenethiol
• CAS No: 14395-55-2
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 2842442
• Update Time: 2023-08-07

2-Bromo-4-tert-butylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-tert-butylbenzenethiol
• 2-Bromo-4-tert-butylbenzene-1-thiol

• Inchi： 1S/C10H13BrS/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6,12H,1-3H3
• InChI Key： RDGNFARYBQWIFB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 4.4
• Topological Polar Surface Area: 1